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Compound of Interest

Compound Name: Viteralone

Cat. No.: B580956 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Viteralone, a natural product with

demonstrated cytotoxic effects. The document is intended for researchers, scientists, and

professionals in drug development, offering a consolidated resource on its chemical structure,

physicochemical properties, and known biological activities.

Chemical Structure and Properties
Viteralone is a sesquiterpenoid compound that has been isolated from Vitex negundo[1]. Its

chemical identity has been established through spectroscopic analysis.

Table 1: Chemical and Physical Properties of Viteralone
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Property Value Source

Chemical Name

(5S)-4,5-dimethyl-8-oxo-6,7-

dihydro-5H-benzo[f]

[2]benzofuran-3-carbaldehyde

[2]

Molecular Formula C₁₅H₁₄O₃ [2]

Molecular Weight 242.3 g/mol [2]

Canonical SMILES
CC1CCC(=O)C2=CC3=C(C(=

C12)C)C(=CO3)C=O
[2]

Physical Description Powder [2]

Purity >98% [2]

Solubility

Not explicitly stated, general

advice for higher solubility is to

warm and sonicate.

[2]

Biological Activity: Cytotoxicity in HL-60 Cells
Viteralone has been identified as a cytotoxic agent against the human promyelocytic leukemia

cell line, HL-60[1]. The HL-60 cell line is a well-established in vitro model for studying the

effects of potential therapeutic compounds on myeloid leukemia.

While the cytotoxic effects of Viteralone on HL-60 cells are documented, specific quantitative

data, such as the half-maximal inhibitory concentration (IC₅₀), are not yet publicly available.

Further research is required to quantify its potency and elucidate the precise mechanisms of its

cytotoxic action.

Experimental Protocols
Detailed experimental protocols for the specific isolation and purification of Viteralone from

Vitex negundo are not extensively published. However, general methodologies for the isolation

of chemical constituents from this plant can provide a foundational approach.
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General Isolation Procedure for Compounds from Vitex
negundo
The following is a generalized workflow for the extraction and isolation of compounds from

Vitex negundo, which could be adapted for the targeted isolation of Viteralone.

Collect and Prepare Plant Material
(Vitex negundo leaves)

Solvent Extraction
(e.g., ethanol, methanol)

Solvent-Solvent Partitioning
(e.g., with n-hexane, chloroform, ethyl acetate)

Column Chromatography
(Silica gel)

Collect and Analyze Fractions
(TLC)

Further Purification
(e.g., preparative HPLC)

Structural Elucidation
(NMR, MS, FTIR)
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Click to download full resolution via product page

Caption: Generalized workflow for the isolation of compounds from Vitex negundo.

Cytotoxicity Assessment in HL-60 Cells (MTT Assay)
The cytotoxicity of Viteralone against HL-60 cells can be determined using a standard MTT (3-

(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay

measures cell metabolic activity as an indicator of cell viability.
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Culture HL-60 Cells

Seed Cells in 96-well Plates

Treat with Viteralone
(various concentrations)

Incubate (e.g., 24, 48, 72 hours)

Add MTT Reagent

Incubate to Allow Formazan Crystal Formation

Solubilize Formazan Crystals
(e.g., with DMSO)

Measure Absorbance
(spectrophotometer)

Calculate Cell Viability and IC50
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Treat HL-60 Cells with Viteralone

Cell Lysis and Protein Extraction

Western Blot Analysis

PI3K/Akt Pathway Proteins
(p-Akt, Akt, p-mTOR)

MAPK Pathway Proteins
(p-ERK, ERK, p-JNK)

NF-κB Pathway Proteins
(p-p65, IκBα)

Analyze Changes in Protein Phosphorylation/Expression

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b580956#viteralone-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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